![molecular formula C10H9F3O2 B6157744 1-[4-(trifluoromethoxy)phenyl]cyclopropan-1-ol CAS No. 1822986-38-8](/img/no-structure.png)
1-[4-(trifluoromethoxy)phenyl]cyclopropan-1-ol
Overview
Description
1-(4-(Trifluoromethoxy)phenyl)cyclopropan-1-ol, commonly referred to as TFPC, is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. TFPC is a cyclopropanol derivative that contains a trifluoromethoxy group at the para position of the phenyl ring. It has been found to have a wide range of applications in fields such as biochemistry, physiology, and medicine.
Scientific Research Applications
TFPC has been found to have a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as polycyclic aromatic hydrocarbons, heterocyclic compounds, and organometallic compounds. In addition, it has been used as a catalyst in organic reactions, as well as in the synthesis of pharmaceuticals and agrochemicals. Furthermore, TFPC has been used in the study of enzymes, proteins, and other biological molecules.
Mechanism of Action
The mechanism of action of TFPC is not fully understood. However, it is believed that the trifluoromethoxy group of TFPC is able to interact with the active site of enzymes and proteins, thus altering their function. This interaction is thought to be mediated by hydrogen bonding and electrostatic forces. In addition, TFPC is believed to be able to form covalent bonds with certain molecules, such as amino acids, which can also alter their function.
Biochemical and Physiological Effects
TFPC has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and toxins. In addition, TFPC has been found to have an inhibitory effect on the activity of certain receptors, such as the muscarinic receptor. Furthermore, TFPC has been found to have an anti-inflammatory effect, as well as an effect on the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
TFPC has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects are reversible, meaning that it can be used in a variety of experiments without causing permanent changes in the system. Furthermore, TFPC is relatively non-toxic and has low volatility, making it safe to use in laboratory settings. On the other hand, TFPC has several limitations for use in laboratory experiments. It is not very soluble in water, and its effects are not always predictable, making it difficult to control the outcome of experiments.
Future Directions
There are several potential future directions for the use of TFPC in scientific research. One possible direction is the development of new drugs and pharmaceuticals that utilize TFPC as an active ingredient. Another potential direction is the use of TFPC in the study of diseases and disorders, as well as in the development of treatments. Finally, TFPC could be used in the study of proteins and enzymes, with the aim of understanding their structure and function.
Synthesis Methods
TFPC can be synthesized in a two-step process. First, the trifluoromethoxy group is introduced to the phenyl ring using a Friedel-Crafts alkylation reaction. This reaction involves the addition of an alkyl halide to an aromatic ring in the presence of a Lewis acid catalyst. The second step involves the cyclopropanation of the phenyl ring, which is achieved by reacting the intermediate with a cyclopropyl halide in the presence of a base. The resulting compound is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(trifluoromethoxy)phenyl]cyclopropan-1-ol involves the reaction of 4-(trifluoromethoxy)benzaldehyde with cyclopropanol in the presence of a suitable catalyst.", "Starting Materials": [ "4-(trifluoromethoxy)benzaldehyde", "cyclopropanol" ], "Reaction": [ "Step 1: Add 4-(trifluoromethoxy)benzaldehyde to a reaction flask.", "Step 2: Add cyclopropanol to the reaction flask.", "Step 3: Add a suitable catalyst, such as p-toluenesulfonic acid, to the reaction flask.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the reaction mixture to cool to room temperature.", "Step 6: Extract the product with a suitable solvent, such as diethyl ether.", "Step 7: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1822986-38-8 |
Molecular Formula |
C10H9F3O2 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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